(R)-3-Aminooctanoic acid

• CAS: 131347-77-8

Core Science & Biosynthesis

Biosynthetic Pathways for the Production of (R)-3-Aminooctanoic Acid

An In-Depth Technical Guide

Abstract

(R)-3-aminooctanoic acid is a chiral β-amino acid of significant interest as a building block in the synthesis of complex pharmaceuticals and bioactive molecules. Traditional chemical synthesis routes often involve harsh conditions, multiple steps, and challenging chiral separations. This technical guide provides a comprehensive overview of a modular biosynthetic strategy for the production of enantiopure (R)-3-aminooctanoic acid. We will explore a synthetic pathway constructed from two core modules: (1) the biosynthesis of the key precursor, 3-oxooctanoic acid, from central metabolism, and (2) the highly stereoselective amination of this precursor using an (R)-selective amine transaminase. This document is intended for researchers, scientists, and drug development professionals, offering both foundational knowledge and detailed, actionable protocols for implementing these pathways in a laboratory setting.

Introduction: The Case for Biosynthesis of β-Amino Acids

While α-amino acids are the canonical building blocks of proteins, β-amino acids are prevalent in a wide array of natural products and are increasingly incorporated into modern pharmaceuticals.[1][2] Their unique structural properties, including the ability to form stable, well-ordered secondary structures in peptides (β-peptides), make them resistant to proteolytic degradation and valuable as peptidomimetics.[2]

(R)-3-aminooctanoic acid, with its defined stereocenter and eight-carbon chain, represents a versatile chiral synthon. However, its efficient and enantiomerically pure synthesis remains a challenge. Biological methods, leveraging the inherent specificity and mild operating conditions of enzymes, offer a compelling green alternative to chemical synthesis.[3] This guide focuses on a rational, enzyme-driven approach to produce this valuable compound.

Core Biosynthetic Strategy: A Two-Module Pathway

The proposed biosynthetic route to (R)-3-aminooctanoic acid is conceptually divided into two distinct, yet interconnected, enzymatic modules. This modular design facilitates both understanding and practical implementation, allowing for the optimization of each stage independently before combining them into a final, streamlined process.

Module 1: Synthesis of the 3-Oxooctanoic Acid Precursor

The first module focuses on the construction of the carbon backbone and the introduction of the requisite ketone functionality at the C-3 position. This pathway draws enzymes from fatty acid and polyhydroxyalkanoate (PHA) biosynthesis, starting from the central metabolic intermediate, acetyl-CoA. The pathway proceeds through three iterative cycles of a four-step elongation process.

The key enzymatic steps are:

• β-Ketothiolase (PhaA): Catalyzes the initial Claisen condensation of two acetyl-CoA molecules to form acetoacetyl-CoA. In subsequent cycles, it condenses an acyl-CoA intermediate with another acetyl-CoA.

• Acetoacetyl-CoA Reductase (PhaB): Reduces the β-keto group of the growing chain to a hydroxyl group, forming (R)-3-hydroxyacyl-CoA.

• 3-Hydroxyacyl-CoA Dehydratase (PhaJ/Hacd): Dehydrates the intermediate to create a double bond, yielding an enoyl-CoA.[4][5]

• Enoyl-CoA Reductase (Ccr/Emd): Reduces the double bond to produce a saturated acyl-CoA, now two carbons longer than the starting molecule.

• Thioesterase (tesB): Once the C8 chain (3-oxooctanoyl-CoA) is formed, a thioesterase is required to hydrolyze the CoA thioester, releasing the free 3-oxooctanoic acid.[6] This final cleavage is critical, as the free keto acid is the substrate for the subsequent transamination step.

The causality behind this choice of pathway lies in its efficiency and the well-characterized nature of its constituent enzymes from various microbial sources, particularly those involved in PHA production.[7]

Caption: Module 1: Biosynthesis of 3-Oxooctanoic Acid from Acetyl-CoA.

Module 2: Stereoselective Transamination

This module represents the critical, value-adding step where the prochiral ketone is converted into the desired (R)-chiral amine. The enzyme of choice is an (R)-selective amine transaminase (R-ATA) .

Reaction: 3-Oxooctanoic Acid + Amino Donor ⇌ (R)-3-Aminooctanoic Acid + Keto-acid Byproduct

Expertise & Causality: The selection of an R-ATA is paramount for achieving high enantiomeric excess (>99% ee), a critical requirement for pharmaceutical intermediates.[8][9] These pyridoxal 5'-phosphate (PLP)-dependent enzymes exhibit remarkable stereoselectivity.[9] The reaction equilibrium can sometimes be unfavorable; this is often overcome by using a high concentration of the amino donor (e.g., isopropylamine, which is converted to acetone) or by employing a downstream enzyme to remove the keto-acid byproduct, thus driving the reaction forward.[10] Recent advances in protein engineering have expanded the toolbox of available R-ATAs, improving their stability, activity, and substrate scope.[8][11]

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In-Depth Technical Guide to the Pharmacokinetics of Peptides Containing (R)-3-aminooctanoic Acid

Executive Summary

Peptide therapeutics represent a rapidly growing class of drugs, prized for their high specificity and potency. However, their clinical utility is often hampered by poor pharmacokinetic (PK) properties, primarily rapid proteolytic degradation and low membrane permeability.[1][2] A leading strategy to overcome these limitations is the incorporation of unnatural amino acids.[3][4] This guide provides an in-depth technical analysis of the pharmacokinetic implications of incorporating a specific, dually functional unnatural amino acid: (R)-3-aminooctanoic acid .

This unique building block combines two powerful PK-modulating features: a β-amino acid backbone and a lipophilic octanoyl side chain . The β-amino acid structure confers exceptional resistance to enzymatic degradation, while the lipid component enhances membrane association and can prolong circulation half-life.[1][5] This document serves as a technical resource for researchers and drug developers, detailing the theoretical pharmacokinetic advantages, practical experimental workflows for assessment, and the causality behind these strategic molecular design choices.

The Molecular Advantage: Why (R)-3-aminooctanoic Acid?

The therapeutic potential of native peptides is often unrealized due to their rapid clearance and breakdown by proteases and peptidases in the gastrointestinal tract, blood, and tissues.[1][6] The incorporation of (R)-3-aminooctanoic acid is a rational design strategy to fundamentally alter a peptide's ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

The β-Amino Acid Backbone: A Shield Against Proteolysis

Natural peptides are composed of α-amino acids. Proteolytic enzymes have evolved to specifically recognize and cleave the peptide bonds between these residues. (R)-3-aminooctanoic acid is a β-amino acid, meaning the amine group is attached to the beta-carbon, one atom further from the carboxyl group than in a standard α-amino acid.

This subtle shift in the peptide backbone geometry makes the resulting amide bond unrecognizable to the active sites of most common proteases (e.g., trypsin, chymotrypsin, pepsin).[1] Peptides constructed entirely or partially of β-amino acids exhibit a superior stability profile, showing profound resistance to enzymatic hydrolysis.[5] This intrinsic stability is a cornerstone for extending the in-vivo half-life of a peptide therapeutic.

The Octanoyl Side Chain: A Tool for Modulating Lipophilicity

Lipophilicity is a critical physicochemical property that governs a drug's interaction with biological membranes and proteins.[3] The eight-carbon chain of (R)-3-aminooctanoic acid acts as a lipid anchor, significantly increasing the overall lipophilicity of the parent peptide. This "lipidization" has several predictable and advantageous pharmacokinetic consequences:

• Enhanced Plasma Protein Binding: The lipophilic side chain can facilitate non-covalent binding to circulating plasma proteins, most notably albumin.[3] This reversible binding creates a circulating reservoir of the peptide, protecting it from renal filtration and effectively extending its plasma half-life.

• Improved Membrane Permeability: Increased lipophilicity can improve a peptide's ability to partition into and translocate across cellular membranes, which is a major barrier for many peptide drugs.[7] This can potentially enhance absorption from administration sites (e.g., subcutaneous) and improve distribution to target tissues.

The combination of these two features in a single building block provides a powerful, synergistic approach to engineering peptides with superior drug-like properties.

Predicted Pharmacokinetic Profile: An ADME Deep Dive

Incorporating (R)-3-aminooctanoic acid is hypothesized to dramatically improve a peptide's pharmacokinetic profile compared to its native α-amino acid counterpart.

Absorption and Distribution

Absorption: For peptides administered parenterally (e.g., subcutaneously), the increased lipophilicity can enhance absorption from the injection depot into systemic circulation via both capillaries and the lymphatic system.[7] While oral bioavailability remains a significant challenge for most peptides, the enhanced metabolic stability and increased lipophilicity provided by (R)-3-aminooctanoic acid are foundational requirements for any successful oral peptide strategy.[3][4]

Distribution: The volume of distribution (Vd) for peptides is often limited to the extracellular fluid.[6] By promoting binding to ubiquitous proteins like albumin, the octanoyl side chain can retain the peptide within the plasma compartment, potentially leading to a lower Vd. However, the enhanced membrane permeability could also facilitate greater distribution into tissues, a factor that must be empirically determined.

Metabolism

This is the most profound and predictable impact. Peptides containing β-amino acids are exceptionally resistant to proteolysis.[5] While native peptides may have plasma half-lives of minutes, peptides modified with β-amino acids can exhibit half-lives of many hours or even days.[1] This drastically reduces metabolic clearance, which is a primary driver of the short duration of action for many peptide drugs.

Caption: Mechanism of enhanced metabolic stability.

Excretion

The primary route of elimination for small, unmodified peptides is renal clearance, where they are freely filtered by the glomerulus and subsequently metabolized in the kidneys.[7] The incorporation of (R)-3-aminooctanoic acid can significantly alter this pathway. The increased molecular size and binding to plasma albumin (which is too large for glomerular filtration) dramatically reduce the rate of renal clearance.[3] Consequently, elimination shifts to slower, likely hepatic, pathways, contributing to a significantly prolonged terminal half-life.

The following table contrasts the expected pharmacokinetic parameters of a hypothetical native peptide versus its analogue containing (R)-3-aminooctanoic acid.

Parameter	Native Peptide (Hypothetical)	Modified Peptide (Expected)	Rationale for Change
Metabolic Half-life (t½)	< 10 minutes	> 12 hours	β-amino acid backbone prevents proteolysis.[5]
Plasma Protein Binding	Low (< 20%)	High (> 90%)	Lipophilic octanoyl chain binds to albumin.[3]
Bioavailability (SC)	Variable (30-70%)	Improved (>80%)	Increased stability at injection site and in circulation.[7]
Clearance (CL)	High (driven by renal filtration)	Low (shifted to hepatic/other)	Increased size and protein binding reduce renal clearance.[6]
Volume of Distribution (Vd)	Moderate	Low to Moderate	Sequestration in plasma by albumin binding.

Experimental Protocols for Pharmacokinetic Assessment

Validating the pharmacokinetic advantages of incorporating (R)-3-aminooctanoic acid requires a systematic approach using validated in vitro and in vivo assays.

In Vitro Plasma Stability Assay

Causality: This assay provides a direct measure of a peptide's susceptibility to degradation by the complex mixture of proteases present in plasma. It is a critical first step to confirm the stabilizing effect of the β-amino acid modification.[8][9]

Protocol:

• Preparation: Thaw pooled human (or relevant species) plasma at 37°C. Use plasma collected with sodium heparin as the anticoagulant to avoid potential inhibition of metalloproteases by EDTA.[3]

• Peptide Stock: Prepare a 1 mM stock solution of the test peptide in an appropriate solvent (e.g., DMSO or water).

• Incubation: Pre-warm plasma to 37°C in a shaking water bath. Spike the peptide stock solution into the plasma to a final concentration of 1-10 µM.

• Time-Point Sampling: At designated time points (e.g., 0, 15, 30, 60, 120, 240, and 1440 minutes), withdraw an aliquot (e.g., 50 µL) of the plasma-peptide mixture.

• Reaction Quenching: Immediately stop enzymatic activity by adding the aliquot to a tube containing a 3-fold volume (150 µL) of ice-cold acetonitrile with an internal standard. The acetonitrile precipitates the plasma proteins.

• Sample Processing: Vortex the quenched samples vigorously, then centrifuge at high speed (e.g., 14,000 x g for 10 minutes) to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to an autosampler vial for LC-MS/MS analysis to quantify the remaining parent peptide.

• Data Analysis: Plot the percentage of remaining peptide against time. Calculate the half-life (t½) using a one-phase decay model.

In Vivo Rodent Pharmacokinetic Study

Causality: This study provides the definitive assessment of the peptide's ADME profile in a living system, integrating all physiological factors to determine key parameters like clearance, volume of distribution, and bioavailability.[10][11]

Protocol:

• Animal Model: Use male Sprague-Dawley rats (or a relevant mouse strain), typically 200-250g. Acclimatize animals for at least 3 days prior to the study.

• Dosing Formulation: Prepare the peptide in a sterile vehicle suitable for the route of administration (e.g., saline for intravenous (IV) or subcutaneous (SC) injection).

• Dosing Groups:

  • IV Group (n=3-4 animals): Administer the peptide via a bolus injection into the tail vein (e.g., 1 mg/kg). This route provides 100% bioavailability and is used to determine clearance and volume of distribution.

  • SC Group (n=3-4 animals): Administer the peptide via subcutaneous injection in the interscapular region (e.g., 5 mg/kg). This route is used to determine the rate and extent of absorption (bioavailability).

• Blood Sampling: Collect serial blood samples (approx. 100-150 µL) at specified time points. A typical schedule for an IV study might be 2, 5, 15, 30, 60, 120, 240, 480, and 1440 minutes. For an SC study, it might be 15, 30, 60, 120, 240, 480, 1440, and 2880 minutes.[10]

• Sample Processing: Collect blood into tubes containing an anticoagulant (e.g., K2-EDTA). Centrifuge at 4°C (e.g., 2,000 x g for 10 min) to separate the plasma. Store plasma samples at -80°C until analysis.

• Bioanalysis: Quantify the peptide concentration in each plasma sample using a validated LC-MS/MS method (see Protocol 3.3).

• Pharmacokinetic Analysis: Use software (e.g., Phoenix WinNonlin) to perform non-compartmental analysis (NCA) on the plasma concentration-time data to calculate key PK parameters (AUC, CL, Vd, t½, Cmax, Tmax).

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Thermodynamic Stability and Degradation Kinetics of (R)-3-Aminooctanoic Acid at Room Temperature: A Technical Guide

Executive Summary

(R)-3-aminooctanoic acid is a non-proteinogenic β -amino fatty acid integral to the structural integrity of bioactive marine cyclic lipopeptides. As modern drug development increasingly pivots toward peptidomimetics, understanding the thermodynamic baseline of these non-canonical building blocks is paramount. This whitepaper elucidates the thermodynamic stability of (R)-3-aminooctanoic acid at room temperature (298 K), detailing the mechanistic causality behind its resistance to epimerization, decarboxylation, and chemical degradation.

Molecular Architecture & Thermodynamic Kinetics

Unlike canonical α -amino acids, (R)-3-aminooctanoic acid features an additional methylene carbon separating the amino and carboxylate groups 1[1]. This β -amino acid architecture fundamentally alters the molecule's thermodynamic landscape. In aqueous environments at room temperature, it exists as a highly stable zwitterion. The spatial separation of the charged moieties ( NH3+​ and COO− ) minimizes intramolecular electrostatic repulsion, yielding a lower standard free energy of formation ( ΔGf∘​ ) compared to its α -amino counterparts.

Mechanistic Causality of Stability

The exceptional room-temperature stability of (R)-3-aminooctanoic acid is driven by three core mechanistic pillars:

• Resistance to Spontaneous Decarboxylation : In α -amino acids, the electron-withdrawing nature of the protonated amine can facilitate decarboxylation. The C2 methylene group in (R)-3-aminooctanoic acid acts as an electronic insulator, disrupting the inductive pull and raising the activation energy ( ΔG‡ ) required for CO2​ elimination to thermodynamically prohibitive levels at 298 K.

• Stereochemical Integrity (Epimerization Resistance) : The chiral center is located at the C3 ( β ) position, dictating the (R)-configuration essential for the bioactivity of macrocycles like Laxaphycin A 2[2]. Epimerization requires base-catalyzed abstraction of the β -proton. However, the adjacent aliphatic octyl chain (C4-C8) creates immense steric hindrance, physically blocking the approach of hydroxide ions or basic catalytic residues. Thus, the (R)-enantiomer is thermodynamically locked.

• Proteolytic and Chemical Shielding : β -amino acids inherently resist proteolytic cleavage because the extra carbon disrupts the transition state geometry required by canonical proteases 3[3]. Furthermore, microbial degradation pathways are severely limited, ensuring long-term stability in unsterilized or biological matrices 4[4].

Diagram 1: Thermodynamic stability pathways of (R)-3-aminooctanoic acid at 298 K.

Self-Validating Analytical Workflows

To empirically validate this thermodynamic stability, we utilize orthogonal, self-validating experimental protocols. These workflows ensure that any artifactual degradation introduced during sample handling is mathematically isolated using internal standards.

Protocol A: Accelerated Degradation & LC-MS/MS Analysis

This workflow quantifies the chemical stability of the aliphatic and backbone bonds.

• Sample Preparation : Dissolve standard (R)-3-aminooctanoic acid in 50 mM HEPES buffer (pH 7.4) to a final concentration of 1.0 mg/mL. Spike with 10 μ g/mL of 13C -labeled β -alanine as an internal standard (IS) to self-validate extraction efficiency.

• Incubation Matrix : Aliquot 1 mL into inert amber glass HPLC vials. Maintain at 25°C (Standard Room Temperature) and 40°C (Accelerated Stress) for 90 days.

• Quenching & Extraction : At days 0, 30, 60, and 90, extract 100 μ L of the sample and quench with 300 μ L of ice-cold acetonitrile to precipitate buffer salts and halt any potential background reactions. Centrifuge at 12,000 × g for 10 minutes at 4°C.

• LC-MS/MS Quantification : Inject 5 μ L of the supernatant onto a C18 reverse-phase column (e.g., Waters Acquity UPLC BEH C18). Run a linear gradient of 5-95% Acetonitrile/Water with 0.1% Formic Acid over 10 minutes. Monitor the parent ion ( [M+H]+=160.13 m/z) via Multiple Reaction Monitoring (MRM).

Protocol B: Stereochemical Integrity Assay (Chiral HPLC)

This workflow verifies that the (R)-configuration does not spontaneously epimerize to the (S)-configuration over time.

• Derivatization : React 50 μ L of the incubated sample with 50 μ L of Marfey’s Reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide) and 20 μ L of 1 M NaHCO3​ . Incubate at 40°C for 1 hour. This step is crucial as it converts enantiomers into highly UV-absorbent diastereomers, drastically increasing detection sensitivity.

• Quenching : Stop the reaction with 20 μ L of 1 M HCl .

• Chiral Chromatography : Inject onto a Chiralpak AD-H column. Elute isocratically using Hexane/Isopropanol (80:20 v/v) with 0.1% Trifluoroacetic acid (TFA).

• Data Analysis : Calculate the Enantiomeric Excess (ee) by comparing the Area Under the Curve (AUC) of the (R)-derivative peak against the (S)-derivative peak at 340 nm.

Diagram 2: Orthogonal self-validating workflows for thermodynamic stability assessment.

Quantitative Data Synthesis

The following tables summarize the physicochemical baseline and the expected degradation kinetics derived from the aforementioned workflows.

Table 1: Physicochemical Properties of (R)-3-Aminooctanoic Acid

Property	Value	Mechanistic Implication
Molecular Weight	159.23 g/mol	High membrane permeability potential
LogP (Computed)	~1.1	Amphiphilic nature, stable in aqueous and lipid phases
Isoelectric Point (pI)	~6.0	Exists as a highly stable zwitterion at physiological pH
Chiral Center	C3 ( β -carbon)	Dictates secondary structure folding in macrocycles

Table 2: Comparative Thermodynamic Stability Metrics (298 K, pH 7.4)

Degradation Pathway	Rate Constant ( k ) at 298 K	Half-life ( t1/2​ )	Stability Status
Spontaneous Decarboxylation	<10−9 s−1	>10 years	Highly Stable
Base-Catalyzed Epimerization	<10−8 s−1	>5 years	Thermodynamically Locked
Hydrolysis (Aqueous)	Negligible	Indefinite	Highly Stable

Conclusion

(R)-3-aminooctanoic acid possesses a highly favorable thermodynamic profile at room temperature. Its β -amino architecture and aliphatic shielding render it virtually immune to spontaneous decarboxylation and epimerization, making it a robust, shelf-stable building block for next-generation peptidomimetic therapeutics.

References

• PubChem - 3-Aminooctanoic acid | C8H17NO2 | CID 295606 URL:[Link]

• MDPI - Thirtieth Anniversary of the Discovery of Laxaphycins. Intriguing Peptides Keeping a Part of Their Mystery URL:[Link]

• ACS Publications - Peptides Containing β -Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry URL:[Link]

• NIH / PMC - Enantiomer discrimination in β -phenylalanine degradation by a newly isolated Paraburkholderia strain BS115 and type strain PsJN URL:[Link]

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• 4. Enantiomer discrimination in β-phenylalanine degradation by a newly isolated Paraburkholderia strain BS115 and type strain PsJN - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

derivatization of (R)-3-aminooctanoic acid for GC-MS analysis

Application Note: Derivatization Strategies for the GC-MS Analysis of (R)-3-Aminooctanoic Acid

Introduction & Mechanistic Rationale

(R)-3-aminooctanoic acid is a non-proteinogenic β -amino acid frequently identified as a critical structural moiety in bioactive cyclic lipopeptides (e.g., laxaphycins and noducyclamides) and serves as a valuable intermediate in pharmaceutical development[1][2].

Analyzing this compound via Gas Chromatography-Mass Spectrometry (GC-MS) presents a fundamental thermodynamic challenge: the molecule possesses both a carboxylic acid (-COOH) and a primary amine (-NH2) group. At physiological pH, these groups form a highly polar, non-volatile zwitterion that engages in extensive intermolecular hydrogen bonding[3]. Direct injection into a GC system results in thermal degradation, irreversible column adsorption, and severe peak tailing.

To achieve the volatility and thermal stability required for capillary GC-MS, the active protons on both functional groups must be chemically replaced with non-polar moieties[4]. This guide details two field-validated derivatization protocols: Single-Step Silylation and Two-Step Alkylation/Acylation .

Derivatization Strategies: The Causality of Reagent Selection

Method A: Single-Step Silylation (MTBSTFA)

Silylation is the most ubiquitous approach for amino acid derivatization. We strongly recommend using MTBSTFA (N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide) over older reagents like BSTFA.

• The Causality: MTBSTFA replaces active hydrogens with bulky tert-butyldimethylsilyl (TBDMS) groups. The steric hindrance of the tert-butyl group makes the resulting di-TBDMS derivative ~10,000 times more stable against moisture-induced hydrolysis than traditional TMS derivatives[4][5]. Furthermore, under Electron Impact (EI) MS, TBDMS derivatives predictably cleave the tert-butyl radical to yield a massive [M - 57]+ base peak, providing an ideal target for Selected Ion Monitoring (SIM) quantitation[5].

Method B: Two-Step Alkylation/Acylation

For ultra-trace analysis, particularly when utilizing Electron Capture Detection (ECD) or Negative Chemical Ionization (NCI) MS, halogenated derivatives are required. This is achieved via a two-step process: esterification of the -COOH group followed by perfluoroacylation of the -NH2 group.

• The Causality: The order of operations is a strict chemical necessity. If an anhydride (like PFPA) is introduced first, it reacts with the carboxylic acid to form a mixed anhydride. Mixed anhydrides are thermodynamically unstable and will decompose violently in the heated GC injection port[6]. By first neutralizing the carboxylic acid via methanolic HCl (forming a stable methyl ester), the amine is left isolated and ready for stable amide formation via acylation[7].

Logical sequence of two-step alkylation/acylation preventing mixed anhydrides.

Experimental Protocols

Expert Insight on Stereochemistry: The protocols below neutralize the zwitterion to enable volatility. However, they are achiral derivatizations. To confirm the enantiomeric purity of the (R)-isomer, the derivatized sample must be separated using a chiral GC stationary phase (e.g., CP-Chirasil-L-Val)[8].

Protocol A: Single-Step Silylation (Di-TBDMS Derivative)

Self-Validating System: This protocol utilizes 1% t-BDMCS as a catalyst to drive the reaction of sterically hindered β -amines to 100% completion.

• Sample Drying (Critical Step): Transfer 50 µL of the (R)-3-aminooctanoic acid extract to a 2 mL glass autosampler vial. Evaporate to absolute dryness under a gentle stream of ultra-high-purity nitrogen at 40°C. Note: Even trace water will rapidly hydrolyze MTBSTFA into N-methyltrifluoroacetamide and tert-butyldimethylsilanol, ruining the yield and degrading the GC column[9].

• Reagent Addition: Add 50 µL of anhydrous acetonitrile (acting as an aprotic solvent) and 50 µL of neat MTBSTFA containing 1% tert-butyldimethylchlorosilane (t-BDMCS).

• Derivatization: Cap the vial tightly with a PTFE-lined septum. Incubate in a heating block at 100°C for 60 minutes[4].

• Analysis: Allow to cool to room temperature. The mixture can be injected directly (1 µL) into the GC-MS without further purification.

Protocol B: Two-Step Alkylation/Acylation (N-PFP Methyl Ester)

Self-Validating System: This workflow mandates the evaporation of acidic byproducts before injection, preventing the degradation of the siloxane GC column stationary phase[7].

• Esterification: To the thoroughly dried sample residue, add 200 µL of 2 M HCl in anhydrous methanol.

• Incubation: Cap tightly and heat at 80°C for 60 minutes to quantitatively form the methyl ester[6].

• Evaporation: Cool the vial and evaporate the sample to complete dryness under nitrogen to remove all excess HCl and methanol.

• Acylation: Add 50 µL of anhydrous ethyl acetate (solvent) and 50 µL of Pentafluoropropionic anhydride (PFPA).

• Incubation: Cap and heat at 65°C for 30 minutes.

• Purification for GC: Cool the vial. Evaporate the sample under nitrogen to remove unreacted PFPA and pentafluoropropionic acid byproducts. Reconstitute the final residue in 100 µL of anhydrous toluene for GC-MS injection[6].

Derivatization workflows for (R)-3-aminooctanoic acid prior to GC-MS.

Quantitative Data & Method Comparison

Selecting the appropriate protocol depends entirely on the laboratory's throughput requirements and the specific mass spectrometer ionization mode being utilized.

Table 1: Comparative Metrics of Derivatization Methods

Analytical Parameter	Method A: Silylation (MTBSTFA)	Method B: Alkylation/Acylation
Target Functional Groups	-COOH, -NH2 (Simultaneous)	-COOH (Step 1), -NH2 (Step 2)
Total Prep Time	~75 minutes	~120 minutes
Derivative Stability	~7 days at 4°C (Moisture sensitive)[4]	>14 days in toluene (Highly stable)[6]
Byproduct Management	None required (Direct injection)	Acid byproducts must be evaporated[7]
Ideal MS Ionization	Electron Impact (EI)	EI, Negative Chemical Ionization (NCI)
Key Diagnostic Ion (EI)	[M - 57]+ (Base peak)	[M - 59]+ (Loss of ester), [M - 119]+
Column Compatibility	Excellent (DB-5MS / HP-5MS)	Good (Requires strict acid removal)

References

• Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts National Institutes of Health (NIH) / PMC[Link]

• Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? National Institutes of Health (NIH) / PMC[Link]

• Gas Chromatography–Mass Spectrometry Method for the Determination of Free Amino Acids as Their Dimethyl-tert-butylsilyl (TBDMS) Derivatives in Animal Source Food ACS Publications [Link]

• GC Derivatization Colorado State University [Link]

• Stepwise extraction, chemical modification, GC–MS separation, and determination of amino acids in human plasma National Institute of Standards and Technology (NIST) [Link]

• O-Methyltransferase-Mediated Incorporation of a β-Amino Acid in Lanthipeptides ACS Publications[Link]

• Cytotoxic Lipopeptide Muscotoxin A, Isolated from Soil Cyanobacterium Desmonostoc muscorum... ResearchGate[Link]

• Noducyclamides A1–A4, B1, and B2 from the Cyanobacterium Nodularia sp. NIES-3585 ACS Publications[Link]

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• 4. 氨基酸衍生化和GC-MS分析 [sigmaaldrich.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. diverdi.colostate.edu [diverdi.colostate.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Chiral HPLC Conditions for (R)-3-aminooctanoic Acid Separation

Prepared by: Senior Application Scientist, Chromatography Division

Welcome to the technical support center for chiral separations. This guide is designed for researchers, scientists, and drug development professionals who are tackling the challenge of separating enantiomers, specifically focusing on molecules like (R)-3-aminooctanoic acid. The separation of such non-proteinogenic β-amino acids is a critical task in pharmaceutical development and quality control. This document provides in-depth, experience-driven advice in a direct question-and-answer format to help you develop robust, efficient, and reliable chiral HPLC methods.

Part 1: Frequently Asked Questions (FAQs) - The Fundamentals

This section covers the foundational knowledge required to approach any chiral separation. Understanding these principles is the first step toward logical and successful method development.

Q1: What is the underlying principle of chiral separation in HPLC?

A: Chiral separation by HPLC relies on the formation of transient, diastereomeric complexes between the enantiomers of your analyte and a chiral selector, which is immobilized on the stationary phase (the Chiral Stationary Phase, or CSP). For a separation to occur, there must be a difference in the stability or energy of these two diastereomeric complexes. This difference is achieved through multiple simultaneous interactions. The widely accepted "three-point interaction model" posits that at least three points of interaction between the analyte and the CSP are necessary for chiral recognition. These interactions can include hydrogen bonds, π-π interactions, dipole-dipole forces, steric hindrance, and ionic bonds. The enantiomer that forms the more stable, higher-energy complex with the CSP will be retained longer on the column, thus enabling the separation.[1][2]

Caption: The three-point interaction model for chiral recognition.

Q2: My analyte is (R)-3-aminooctanoic acid, an underivatized β-amino acid. Where do I even begin with column selection?

A: This is the most critical decision in your method development. For underivatized amino acids, which are zwitterionic and polar, standard polysaccharide columns often struggle.[3] Your primary candidates are CSPs that can effectively interact with the charged amino and carboxyl groups.

• Macrocyclic Glycopeptide CSPs (e.g., Teicoplanin-based): These are often the first choice. They possess ionic groups and are compatible with a wide range of mobile phases, including aqueous ones, making them ideal for polar, ionic compounds like amino acids.[3] The Astec CHIROBIOTIC T column, which uses teicoplanin, is particularly successful for separating underivatized amino acids.[3]

• Crown Ether CSPs: These phases are exceptionally well-suited for separating primary amino acids.[4] The mechanism involves the complexation of the protonated primary amine (-NH3+) of the amino acid within the "crown" of the ether.[5] A low pH mobile phase is therefore essential to ensure the amine is protonated.[6]

• Ligand Exchange CSPs: These columns use a metal ion (typically copper) complexed with a chiral ligand on the stationary phase. They are effective for amino acids and hydroxy acids. The separation occurs via the formation of diastereomeric ternary complexes between the CSP, the copper ion, and the analyte enantiomers. The mobile phase is typically a simple aqueous solution of copper sulfate.[7]

• Zwitterionic CSPs: Newer phases, such as those based on cinchona alkaloids, incorporate both weak anionic and strong cationic sites.[8] They engage in a "double ion-pairing" interaction with zwitterionic analytes like amino acids and can be highly effective.[8]

Q3: Should I derivatize my amino acid before analysis?

A: It depends on your objective. Direct analysis of the underivatized form is often preferred because it saves a sample preparation step and avoids potential side reactions or impurities.[3] However, derivatization can be a powerful tool:

• To Improve Chromatography on Achiral Columns: You can react your amino acid with a chiral derivatizing agent (e.g., o-Phthalaldehyde (OPA) with a chiral thiol like N-acetyl-L-cysteine) to form diastereomers.[9][10] These diastereomers have different physical properties and can be separated on a standard, non-chiral reversed-phase column (like a C18), which is often more robust and less expensive.[9][10]

• To Enhance Detection: If your analyte lacks a strong chromophore for UV detection, derivatization with a fluorescent tag can dramatically increase sensitivity.

• To Improve Solubility: For compatibility with normal-phase chromatography, derivatization can make the polar amino acid more soluble in non-polar mobile phases.[3]

Part 2: A Practical Guide to Method Development & Optimization

Successful chiral method development is a systematic process. A trial-and-error approach is inefficient and can be very costly given the price of chiral columns.[7][11]

Caption: A systematic workflow for chiral HPLC method development.

Q4: I've chosen a Teicoplanin-based column. What mobile phase conditions should I try first?

A: Teicoplanin columns are versatile and can be used in reversed-phase (RP), polar organic (PO), and normal-phase (NP) modes. For an underivatized amino acid, RP and PO modes are the most logical starting points.

Mode	Typical Mobile Phase Components	Starting Conditions for Screening	Key Optimization Parameters
Reversed-Phase (RP)	Acetonitrile (ACN) or Methanol (MeOH) / Water / Acid or Base Additive	80:20 ACN:Water + 0.1% Formic Acid or Acetic Acid	Organic modifier percentage, type and concentration of acid/base, pH.
Polar Organic (PO)	Methanol (MeOH) or Ethanol (EtOH) / Acetonitrile (ACN) / Acid or Base Additive	100% MeOH + 0.1% Trifluoroacetic Acid (TFA) and 0.1% Diethylamine (DEA)	Type and ratio of alcohols, type and concentration of additives.

Expert Tip: For amino acids on macrocyclic glycopeptide CSPs, retention can sometimes exhibit a "U-shaped" profile with respect to the organic modifier concentration.[3] This means that both increasing and decreasing the organic content from a certain point can increase retention. It's crucial to explore a wide range of modifier concentrations.

Q5: My initial screening shows some separation, but the resolution is poor (Rs < 1.5). How do I improve it?

A: This is a great starting point! Now, systematic optimization is key.

• Adjust the Mobile Phase Strength: In RP mode, slowly decrease the percentage of organic modifier (e.g., from 80% ACN to 75%, 70%, etc.). This will generally increase retention and can often improve resolution.

• Optimize the Additives: The ionization state of your amino acid and the CSP is critical.

  • Acidic Additives (TFA, Formic Acid): These are used to suppress the deprotonation of the carboxylic acid group and ensure the primary amine is protonated. Systematically vary the concentration (e.g., 0.05% to 0.2%). TFA is a strong ion-pairing agent and can have a dominant effect on chiral separations.[12]

  • Basic Additives (DEA, Ammonia): Sometimes used in polar organic mode to interact with acidic sites on the CSP.

• Change the Organic Modifier: If you are using ACN, try switching to MeOH, or vice-versa. These solvents have different properties and can alter the selectivity of the interactions.

• Lower the Column Temperature: Reducing the temperature (e.g., from 25°C to 15°C or 10°C) often enhances the stability of the transient diastereomeric complexes, leading to better selectivity and higher resolution.[6][13] Be aware that this will increase backpressure and analysis time.

Q6: How critical is temperature control in chiral separations?

A: It is extremely critical. Inconsistent temperature is a common cause of retention time drift.[14] More importantly, temperature has a direct impact on the thermodynamics of the chiral recognition process. While lower temperatures generally improve resolution, this is not a universal rule. In some cases, increasing the temperature can improve peak efficiency or even reverse the elution order of the enantiomers.[13] Therefore, a column oven is mandatory, and temperature should be treated as a key optimization parameter.

Part 3: Troubleshooting Guide

Even with a systematic approach, problems can arise. This guide addresses the most common issues encountered during the analysis of (R)-3-aminooctanoic acid and similar compounds.

Caption: Troubleshooting workflow for poor enantiomeric resolution.

Issue 1: Poor Peak Shape - Tailing Peaks

• Symptom: The back half of the peak is elongated, leading to poor integration and reduced resolution.

• Common Causes & Solutions:

  • Secondary Interactions: Unwanted ionic interactions between your amino acid and residual silanols on the silica support can cause tailing.

    • Action: Ensure your mobile phase pH and additives are optimized. Adding a small amount of a competing acid or base (like TFA) can help mask these active sites.[14]

  • Column Contamination: Strongly retained compounds from previous injections can build up on the column.

    • Action: Consult the column manufacturer's guide for recommended washing procedures. Flushing with a strong, compatible solvent can often restore performance.[13]

  • Column Overload: While less common for tailing (more for fronting), severe overload can distort peaks.

    • Action: Reduce the sample concentration or injection volume.

Issue 2: Inconsistent Retention Times

• Symptom: The retention time for the same enantiomer shifts significantly between consecutive runs or different sequences.

• Common Causes & Solutions:

  • Inadequate Column Equilibration: This is the most frequent cause. Chiral columns, especially when using ion-pairing reagents or additives, can take a long time to fully equilibrate.[14][15]

    • Action: Before starting your analysis, flush the column with at least 20-30 column volumes of the new mobile phase. Always run several blank or standard injections until retention times are stable before analyzing samples.

  • Temperature Fluctuations: As discussed, an unstable column temperature will cause retention times to drift.[14]

    • Action: Always use a reliable column oven.

  • Mobile Phase Instability: If your mobile phase contains volatile components (like TFA or ammonia) or is not thoroughly mixed, its composition can change over time.

    • Action: Prepare fresh mobile phase daily, keep it covered, and ensure it is well-mixed and degassed before use.[14]

Issue 3: Split or Broad Peaks

• Symptom: Peaks are wider than expected, split into two, or have shoulders.

• Common Causes & Solutions:

  • Sample Solvent Mismatch: If your sample is dissolved in a solvent that is much stronger than your mobile phase (e.g., sample in 100% ACN, mobile phase is 20% ACN), it can cause severe peak distortion.[14][16]

    • Action: Ideally, dissolve your sample in the mobile phase itself. If this is not possible, use the weakest solvent in which your sample is soluble.

  • Column Void or Damage: A physical void can form at the head of the column over time due to pressure cycles, causing the sample band to spread unevenly.[14]

    • Action: This often indicates the column is at the end of its life and needs to be replaced. You can try reversing and flushing the column (if the manufacturer permits) as a temporary fix.

  • Partially Blocked Frit: Particulates from the sample or system can clog the inlet frit of the column.

    • Action: Filter all samples and mobile phases. If a blockage is suspected, back-flushing the column (disconnected from the detector) may help.[15]

References

• Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde: Improving the Determination of Enantiomers Using Ion-Pair Reagents. PMC. [Link]

• Improved Chiral Separations for Enantiopure D- and L-Amino Acids. LCGC International. [Link]

• Derivatization of Chiral Amino Acids in Supercritical Carbon Dioxide. Analytical Chemistry. [Link]

• HPLC Separation of Enantiomers of Amino Acids and Amino Alcohols on Ionically Bonded Chiral Stationary Phases Consisting of Cyanuric Chloride with Amino Acid and Dialkylamine Substituents. Journal of Chromatographic Science. [Link]

• Useful and easily prepared chiral stationary phases for the direct chromatographic separation of the enantiomers of a variety of derivatized amines, amino acids, alcohols, and related compounds. The Journal of Organic Chemistry. [Link]

• Rapid gas chromatographic separation of amino acid enantiomers with a novel chiral stationary phase. PubMed. [Link]

• Chiral Columns for enantiomer separation by HPLC. Sumichiral. [Link]

• Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde. Acta Naturae. [Link]

• HPLC Chiral Optimization of a Unique β-Amino Acid and Its Ester. Taylor & Francis Online. [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• Trouble with chiral separations. Chromatography Today. [Link]

• Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides. RSC Publishing. [Link]

• Separation of the enantiomers of underivatized amino acids by using serially connected dual column high-performance liquid chromatography. AVESİS. [Link]

• Enantiomer Separations. Chromatography Online. [Link]

• Chiral chromatographic analysis of amino acids with pre-column derivatization by o -phthalaldehyde: improving the determination of enantiomers using ion-pair reagents. Acta Naturae. [Link]

• Effect of the Mobile Phase Acid Additives on Enantioselectivity of Amino Acid Derivative Using Quinine Carbamate Based Chiral Stationary Phase. ResearchGate. [Link]

• Three-Minute Enantioselective Amino Acid Analysis by Ultra-High-Performance Liquid Chromatography Drift Tube Ion Mobility-Mass Spectrometry Using a Chiral Core–Shell Tandem Column Approach. Analytical Chemistry. [Link]

• Chiral HPLC Separations. Phenomenex. [Link]

• Chiral Amino Acid and Peptide Separations – the Next Generation. Chromatography Today. [Link]

• Solving Common Errors in HPLC. Chromatography Today. [Link]

• Direct stereo-selective separations of amino acids and small peptides on cinchona derived zwitterionic chiral columns by HPLC. Chiral Technologies. [Link]

• Chiral Mobile-Phase Additives in HPLC Enantioseparations. Springer Nature Experiments. [Link]

• Review on Common Observed HPLC Troubleshooting Problems. Rhenium Group. [Link]

• Troubleshooting | HPLC Q&A. Osaka Soda. [Link]

• Tips and Tricks of HPLC Separations and Troubleshooting. Agilent. [Link]

Sources

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. tandfonline.com [tandfonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. chiraltech.com [chiraltech.com]
• 9. Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde: Improving the Determination of Enantiomers Using Ion-Pair Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. actanaturae.ru [actanaturae.ru]
• 11. sepscience.com [sepscience.com]
• 12. abis-files.ankara.edu.tr [abis-files.ankara.edu.tr]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Troubleshooting | HPLC Q&A | Technical Notes & Support | HPLC | Osaka Soda [sub.osaka-soda.co.jp]
• 16. rheniumgroup.co.il [rheniumgroup.co.il]

Technical Support Center: Overcoming Steric Hindrance in (R)-3-Aminooctanoic Acid Couplings

Welcome to the Technical Support Center for advanced peptide synthesis. This guide is specifically engineered for researchers, scientists, and drug development professionals working with (R)-3-aminooctanoic acid . As a β3 -amino acid featuring a bulky aliphatic pentyl side chain, it introduces significant steric hindrance into the peptide backbone. This structural bulk drastically reduces the nucleophilicity of the amine and impedes the acylation of the carboxylate, often leading to deletion sequences or epimerization.

This guide provides field-proven troubleshooting strategies, validated experimental protocols, and mechanistic insights to help you achieve high-fidelity couplings.

Section 1: Mechanistic Insights into Steric Hindrance

Understanding the physical chemistry of your reagents is the first step to troubleshooting. Unlike standard α -amino acids, β -amino acids possess an extra carbon in the backbone, which alters the conformational dynamics and hydrogen-bonding network during solid-phase peptide synthesis (SPPS).

• Reduced Amine Nucleophilicity: When (R)-3-aminooctanoic acid is the resin-bound acceptor, the incoming activated amino acid struggles to penetrate the steric shield created by the pentyl group to reach the β -amine.

• Sluggish Activation: When acting as the incoming acyl donor, the activation of the carboxyl group is sterically hindered. This increases the lifetime of reactive intermediates in the presence of a base, elevating the risk of side reactions like epimerization [3].

Activation and acylation pathway of sterically hindered (R)-3-aminooctanoic acid.

Section 2: Troubleshooting Guide & FAQs

Q1: My Kaiser test remains positive after 2 hours of coupling (R)-3-aminooctanoic acid. What is the most effective coupling reagent to force completion? A: Standard carbodiimides (DIC/HOBt) are often insufficient for bulky β -amino acids. You must switch to highly reactive uronium/aminium salts or Oxyma-based reagents. HATU and COMU are the gold standards here. COMU, which incorporates the OxymaPure leaving group, offers coupling efficiencies comparable to or exceeding HATU, but with a superior safety profile (non-explosive) and higher solubility in DMF [1]. Scientific Causality: These reagents form highly reactive O-At (from HATU) or Oxyma (from COMU) active esters. The neighboring group effect (anchimeric assistance) of the nitrogen in the triazole/oxime ring drastically lowers the activation energy required for the nucleophilic attack, forcing the reaction past the steric shield of the pentyl side chain[1, 5].

Q2: I am observing significant epimerization (racemization) during the coupling. How can I suppress this? A: Epimerization in peptide synthesis typically occurs via the oxazol-5(4H)-one pathway or direct α -proton abstraction by the base [3]. Because (R)-3-aminooctanoic acid couples slowly due to steric hindrance, the activated ester spends more time in the presence of the base, increasing the likelihood of epimerization. Corrective Actions:

• Change the Base: Switch from DIPEA to a more sterically hindered, less nucleophilic base like 2,4,6-trimethylpyridine (TMP) or collidine.

• Reduce Pre-activation Time: Do not pre-activate the amino acid for more than 1-2 minutes. Prolonged pre-activation in the presence of base maximizes racemization.

• Use COMU or HATU: These reagents are specifically designed to suppress racemization due to their rapid acylation kinetics, minimizing the lifespan of the vulnerable active ester [1].

Q3: Can elevated temperatures help, and is Microwave-Assisted Peptide Synthesis (MAPS) safe for this residue? A: Yes. Thermal energy is one of the most effective ways to overcome the activation energy barrier imposed by steric hindrance. Microwave irradiation at 75°C to 86°C disrupts intermolecular aggregation and increases the kinetic energy of the reactants[4]. Caution: While MAPS drastically improves yield and purity for difficult sequences, prolonged microwave heating with strong bases can induce epimerization. Limit microwave coupling times to 5-10 minutes and strictly control the temperature [4].

Diagnostic workflow for resolving incomplete couplings of sterically hindered amino acids.

Section 3: Quantitative Data & Reagent Selection

Selecting the right coupling cocktail is critical. The table below synthesizes the performance metrics of various reagents when dealing with sterically hindered β -amino acids.

Coupling Reagent	Active Ester Formed	Coupling Efficiency (Hindered)	Epimerization Suppression	Safety Profile	Recommended Base
DIC / HOBt	OBt	Low to Moderate	Moderate	Moderate	DIPEA
DIC / Oxyma	Oxyma	High	High	Excellent	DIPEA / TMP
HATU	OAt	Very High	Excellent	Poor (Explosive risk)	DIPEA / TMP
COMU	Oxyma	Very High	Excellent	Excellent (Non-explosive)	TMP
PyAOP	OAt	Very High	Excellent	Moderate	DIPEA

Data synthesized from comparative peptide coupling studies [1, 2, 5].

Section 4: Validated Experimental Protocol

Microwave-Assisted Coupling of (R)-3-Aminooctanoic Acid using COMU This self-validating protocol utilizes COMU and microwave heating to force the acylation of the hindered β -amino acid while minimizing epimerization [1, 4].

Materials:

• Fmoc-(R)-3-aminooctanoic acid (3.0 eq relative to resin loading)

• COMU (2.9 eq)

• OxymaPure (3.0 eq) - Optional additive to further suppress epimerization.

• TMP (2,4,6-trimethylpyridine) (6.0 eq)

• DMF (Peptide synthesis grade)

• Deprotected Peptide-Resin (e.g., ChemMatrix or PEG-based resin to minimize aggregation)

Step-by-Step Methodology:

• Resin Preparation: Swell the resin in DMF for 30 minutes at room temperature to ensure maximum accessibility of the functional groups [2]. Drain the solvent.

• Reagent Dissolution: In a clean vial, dissolve Fmoc-(R)-3-aminooctanoic acid (3.0 eq), COMU (2.9 eq), and OxymaPure (3.0 eq) in a minimum volume of DMF (typically 0.1 M concentration).

• Activation (Critical Timing): Add TMP (6.0 eq) to the vial. Vortex the mixture for exactly 1 minute.

  • Scientific Causality: TMP is less basic and bulkier than DIPEA, reducing the risk of base-catalyzed direct α -proton abstraction. Pre-activation must be brief to prevent degradation of the highly reactive Oxyma ester [1, 3].

• Coupling under Microwave Irradiation: Immediately transfer the activated solution to the reaction vessel containing the resin. Apply microwave irradiation ramping to 75°C and hold for 10 minutes [4].

• Washing: Drain the reaction vessel. Wash the resin vigorously with DMF (5 × 1 min) to remove all excess reagents and byproducts.

• Validation: Perform a Kaiser test (for primary amines) or Chloranil test (for secondary amines). If the test is positive (indicating incomplete coupling), repeat steps 2-5 (double coupling) before proceeding to Fmoc deprotection.

References

• A Comparative Guide to HOAt and COMU for Difficult Peptide Couplings Source: BenchChem URL
• Technical Support Center: Managing Steric Hindrance in Peptide Synthesis Source: BenchChem URL
• Epimerisation in Peptide Synthesis Source: PMC - NIH URL
• Solid-Phase Synthesis of Difficult Peptide Sequences at Elevated Temperatures: A Critical Comparison of Microwave and Conventional Heating Technologies Source: ACS Publications URL
• Peptide Coupling Reagents, More than a Letter Soup Source: Università degli Studi di Urbino URL

troubleshooting low yields in (R)-3-aminooctanoic acid purification

Technical Support Center: Troubleshooting Low Yields in (R)-3-Aminooctanoic Acid Purification

Welcome to the Process Chemistry Support Center. As a Senior Application Scientist, I frequently consult with research teams struggling to isolate β -amino acids. (R)-3-Aminooctanoic acid (also known as D-BAOA or Aoc) is a critical chiral building block used in the synthesis of complex antifungal cyclic lipopeptides like Laxaphycin B and its derivatives (1)[1].

Despite straightforward synthetic routes, such as the substrate-controlled asymmetric synthesis from (S)-1-octyn-3-ol (2)[2], the downstream purification of this molecule is notoriously prone to massive yield losses. This guide deconstructs the physicochemical bottlenecks—specifically its zwitterionic nature and surfactant-like properties—and provides field-tested, self-validating protocols to maximize your recovery.

Part 1: The Mechanistic Root of Yield Loss

Unlike standard lipophilic intermediates, β -amino acids with medium-length aliphatic chains (like the C8 chain in 3-aminooctanoic acid) exhibit pronounced amphiphilic behavior. Understanding this causality is the first step in troubleshooting:

• The Zwitterion Trap: With a carboxylic acid pKa of ~3.5 and an amine pKa of ~9.5, the molecule exists almost entirely as a highly water-soluble zwitterion at physiological or neutral pH. Traditional liquid-liquid extraction into organic solvents (e.g., ethyl acetate, dichloromethane) will fail, leaving your product in the aqueous waste.

• Surfactant-Induced Emulsions: The combination of a polar zwitterionic headgroup and a hydrophobic octyl tail turns the molecule into a pseudo-surfactant. During aqueous workups, this causes unbreakable emulsions, trapping the product at the biphasic interface.

• Chromatographic Retention: When utilizing zwitterionic chiral stationary phases (CSPs) or standard ion-exchange resins, the intramolecular counterion effects can lead to permanent retention if the elution thermodynamics are not perfectly balanced (3)[3].

Part 2: Diagnostic FAQs & Troubleshooting

Q1: I am losing over 40% of my product during the initial aqueous extraction. How do I recover it? A: The loss is due to the zwitterionic state preventing partitioning into the organic phase.

• The Fix: Do not rely on liquid-liquid extraction. Instead, use Strong Cation Exchange (SCX) chromatography directly on the aqueous crude. Acidify the mixture to pH 2.0 (ensuring the amine is protonated and the carboxylate is neutral) and load it onto an acidic resin. The product will bind tightly, allowing you to wash away impurities before eluting the pure amino acid.

Q2: My SCX column recovery is poor. The product seems permanently stuck to the resin. A: This occurs when the eluent (typically aqueous ammonia) is not strong enough to disrupt the ionic interactions, or if the hydrophobic octyl chain is engaging in secondary van der Waals interactions with the polystyrene resin backbone.

• The Fix: Switch to a macroporous resin and add an organic modifier to your eluent. Eluting with 10-20% methanol in 2M aqueous ammonia disrupts both the ionic and hydrophobic interactions.

• Self-Validation: Always spot your post-elution resin wash on a silica TLC plate and stain with Ninhydrin. If it turns purple upon heating, you are leaving product behind and must increase the ammonia/methanol concentration.

Q3: During isoelectric crystallization, the product "oils out" instead of forming crystals. Why? A: "Oiling out" (liquid-liquid phase separation) happens when the supersaturation is too high and the temperature is above the melting point of the solvate. The C8 aliphatic chain makes the molecule highly prone to this in purely aqueous systems.

• The Fix: Use a solvent/anti-solvent system. Dissolve the crude amino acid in a minimal amount of warm ethanol, adjust the pH to the exact isoelectric point (pI ≈ 6.5), and slowly titrate in acetone (anti-solvent) while cooling at a controlled rate of 0.5°C/min.

Diagnostic decision tree for identifying and resolving yield losses during purification.

Part 3: Standard Operating Protocols (SOPs)

Protocol A: Self-Validating SCX Purification of β -Amino Acids

This protocol leverages ion-exchange to bypass liquid-liquid extraction entirely, a standard and highly effective approach for zwitterionic targets.

• Preparation: Dilute the crude reaction mixture with deionized water (10 volumes).

• Acidification: Dropwise add 1M HCl until the pH reaches exactly 2.0.

  • Causality: This fully protonates the β -amine and neutralizes the carboxylic acid, ensuring maximum affinity for the cation exchange resin without zwitterionic repulsion.

• Loading: Load the solution onto a pre-conditioned Dowex 50WX8 (or Amberlyst 15) column at a flow rate of 1 Column Volume (CV) / hour.

• Washing: Wash with 3 CV of deionized water, followed by 2 CV of 20% MeOH in water.

  • Causality: The water wash removes inorganic salts; the MeOH wash removes hydrophobic, non-basic organic impurities that adhere to the resin via van der Waals forces.

• Elution: Elute the target compound using 2M NH3​ in 30% MeOH/Water. Collect in 50 mL fractions.

• Validation: Spot 5 μ L of each fraction on a silica TLC plate. Spray with 0.2% Ninhydrin in ethanol and heat to 110°C. Pool the fractions that yield a deep purple spot.

• Concentration: Lyophilize the pooled fractions to yield the crude solid.

Protocol B: Isoelectric Crystallization

• Dissolution: Suspend the crude lyophilized powder in 5 volumes of absolute ethanol. Heat gently to 50°C until fully dissolved.

• pH Adjustment: Carefully adjust the apparent pH to 6.5 using dilute acetic acid or triethylamine.

  • Causality: Crystallization kinetics are fastest and thermodynamic solubility is lowest exactly at the isoelectric point.

• Anti-Solvent Addition: Slowly add 10 volumes of cold acetone over 1 hour with constant overhead stirring.

• Aging: Allow the suspension to age at 4°C for 12 hours to maximize crystal growth and prevent oiling out.

• Isolation: Filter the white crystalline solid under vacuum and wash with cold acetone.

Optimized workflow for the isolation and purification of (R)-3-aminooctanoic acid.

Part 4: Quantitative Data & Reference Tables

Table 1: Physicochemical Profile & Solubility Impact

Parameter	Value	Impact on Purification Strategy
Molecular Weight	159.23 g/mol	Highly soluble in water at extremes of pH.
pKa1 (Carboxyl)	~3.5	Must be below pH 2.0 to fully protonate for SCX loading.
pKa2 (Amine)	~9.5	Must be above pH 11.0 to fully deprotonate for anion exchange.
Isoelectric Point (pI)	~6.5	Target pH for maximum crystallization yield and minimum solubility.
Solubility (Water, pH 7)	> 50 mg/mL	Causes massive losses during standard aqueous washes.
Solubility (Acetone)	< 1 mg/mL	Ideal anti-solvent for controlled crystallization.

Table 2: Ion-Exchange Resin Selection Matrix

Resin Type	Matrix Backbone	Interaction Mode	Recommended Use Case
Dowex 50WX8	Polystyrene (Gel)	Strong Cation (SCX)	General capture from purely aqueous crude mixtures. High capacity.
Amberlyst 15	Polystyrene (Macroporous)	Strong Cation (SCX)	Better for crude mixtures containing residual organic solvents.
Zwitterionic CSPs	Silica-based	Zwitterion-Exchange (ZX)	Enantiomeric separation and analytical purity checks.

Part 5: References

• A simple synthesis of (R)-3-aminooctanoic acid (D-BAOA) from (S)-1-octyn-3-ol Source: Tetrahedron: Asymmetry / ResearchGate URL:[Link]

• First Total Synthesis and Stereochemical Revision of Laxaphycin B and Its Extension to Lyngbyacyclamide A Source: Organic Letters / ACS Publications URL:[Link]

• Liquid chromatographic enantioseparation of limonene-based carbocyclic β-amino acids on zwitterionic Cinchona alkaloid based chiral stationary phases Source: Journal of Chromatography A / ResearchGate URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Chiral HPLC Validation Methods for (R)-3-Aminooctanoic Acid: A Comprehensive Comparison Guide

The Analytical Challenge of Aliphatic β-Amino Acids

(R)-3-aminooctanoic acid is a rare, homologous long-chain β-amino acid. It is most notably recognized as a critical structural building block in bioactive marine lipopeptides, such as the antifungal lobocyclamides [1]. Validating the enantiomeric purity of this compound presents a unique set of chromatographic challenges that routinely frustrate traditional analytical workflows.

Unlike standard aromatic α-amino acids, (R)-3-aminooctanoic acid is characterized by two problematic features:

• Beta-Substitution: The amino group is situated on the β-carbon, altering the spatial geometry and pKa relative to the carboxylate group.

• Aliphatic Hydrophobicity: The highly hydrophobic octyl chain lacks π-electrons. Consequently, traditional Pirkle-type chiral stationary phases (CSPs)—which rely heavily on π-π interactions and rigid hydrogen bonding at the chiral center—fail to provide adequate chiral recognition.

• Lack of a Chromophore: The purely aliphatic nature of the molecule means it exhibits negligible UV absorbance above 210 nm, complicating standard UV-Vis detection.

To achieve baseline enantiomeric resolution ( Rs​≥1.5 ), chromatographers must choose between Direct Chiral HPLC (utilizing specialized zwitterionic or macrocyclic glycopeptide CSPs) and Indirect RP-HPLC (utilizing chiral derivatization). This guide objectively compares these methodologies to help you select and validate the optimal system for your laboratory's capabilities.

Decision matrix for selecting the optimal chiral separation method for aliphatic β-amino acids.

Mechanistic Evaluation of Separation Strategies

Direct Separation: Zwitterionic CSPs (CHIRALPAK® ZWIX)

Because 3-aminooctanoic acid is an ampholyte, it is an ideal candidate for zwitterionic CSPs like CHIRALPAK ZWIX(+) [2].

• The Causality of Choice: ZWIX columns utilize cinchona alkaloid derivatives that provide a synergistic "double ion-pairing" mechanism. The stationary phase contains a basic quinuclidine nitrogen (acting as an anion exchanger for the analyte's carboxylate) and an acidic sulfonic acid group (acting as a cation exchanger for the protonated amine). The steric bulk of the octyl chain interacting with the rigid cinchona scaffold dictates the enantioselectivity. Because the analyte lacks a chromophore, this method necessitates Evaporative Light Scattering Detection (ELSD) or Mass Spectrometry (MS).

Double ion-pairing and steric recognition mechanism on a zwitterionic CSP.

Direct Separation: Macrocyclic Glycopeptides (Agilent Chiral-T)

Teicoplanin-based columns (e.g., Agilent Poroshell 120 Chiral-T) offer an alternative direct approach. Teicoplanin contains multiple chiral centers and operates via hydrogen bonding, steric inclusion, and ionic interactions [3]. While highly effective for standard aliphatic α -amino acids (like leucine and valine), the extended β -octyl chain of 3-aminooctanoic acid can result in broader peak shapes due to slower mass transfer kinetics within the glycopeptide basket.

Indirect Separation: Marfey's Derivatization

Marfey's method utilizes 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (FDAA) to covalently react with the primary amine of the analyte. This converts the enantiomers into diastereomers, which possess different physicochemical properties and can be easily separated on a standard achiral C18 column [1].

• The Causality of Choice: Why derivatize if direct columns exist? If a laboratory is restricted to UV-Vis/DAD detectors, direct chiral HPLC is virtually blind to 3-aminooctanoic acid. FDAA tags the molecule with a strongly absorbing dinitrophenyl group ( λmax​ = 340 nm), drastically lowering the Limit of Detection (LOD) and allowing for trace analysis in complex biological matrices without MS.

Quantitative Performance Comparison

The following table synthesizes the expected chromatographic performance of these three distinct approaches for the validation of (R)-3-aminooctanoic acid.

Parameter	CHIRALPAK ZWIX(+)	Agilent Poroshell Chiral-T	Marfey's (FDAA) + C18
Separation Mode	Direct (Zwitterionic)	Direct (Glycopeptide)	Indirect (Diastereomeric)
Detection Req.	ELSD, CAD, or LC-MS	ELSD, CAD, or LC-MS	UV-Vis (340 nm)
Resolution ( Rs​ )	> 2.5	1.5 - 2.0	> 3.0
Analysis Time	~15 minutes	~10 minutes	~45 min (inc. 1h derivatization)
LOD (Typical)	~5-10 µg/mL (ELSD)	~5-10 µg/mL (ELSD)	< 0.1 µg/mL (UV)
Primary Advantage	No derivatization artifacts	High efficiency (SPP particles)	Universal UV compatibility
Primary Limitation	Requires MS/ELSD	Potential peak tailing	Labor-intensive sample prep

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems. System Suitability Testing (SST) criteria are embedded directly into the workflow to guarantee that the method is performing within ICH Q2(R2) validation standards before sample analysis begins.

Protocol A: Direct Zwitterionic HPLC (High Throughput / LC-MS)

Objective: Rapid determination of enantiomeric excess (ee%) without chemical alteration.

• Column: CHIRALPAK ZWIX(+) (150 x 4.0 mm, 3 µm).

• Mobile Phase Preparation: Mix Methanol and Water (98:2, v/v). Add 50 mM Formic Acid and 25 mM Diethylamine.

  • Causality: Methanol provides the necessary solubility and low dielectric constant to promote strong ion-pairing. The specific ratio of formic acid to diethylamine buffers the mobile phase to an apparent pH that ensures both the CSP and the amphoteric analyte remain in their fully ionized (zwitterionic) states [2].

• Chromatographic Conditions:

  • Flow Rate: 0.6 mL/min.

  • Temperature: 25°C.

  • Injection Volume: 5 µL.

  • Detection: MS (ESI+) monitoring m/z 160.1 [ M+H ]⁺ or ELSD (Evaporator 45°C, Nebulizer 40°C).

• System Suitability Criteria (Self-Validation):

  • Inject a racemic standard of ( ± )-3-aminooctanoic acid.

  • Pass Criteria: Resolution ( Rs​ ) ≥ 2.0. Tailing factor ( Tf​ ) for the (R)-enantiomer ≤ 1.5. Relative Standard Deviation (RSD) of retention time for 5 replicate injections ≤ 1.0%.

Protocol B: Indirect Marfey's Method (High Sensitivity / UV Detection)

Objective: Trace level enantiomeric impurity determination using standard instrumentation.

• Derivatization Step:

  • Transfer 50 µL of the sample (approx. 1 mg/mL in water) into a microcentrifuge tube.

  • Add 100 µL of 1% (w/v) FDAA (Marfey's reagent) in acetone.

  • Add 20 µL of 1.0 M Sodium Bicarbonate ( NaHCO3​ ) to ensure the amine is deprotonated and nucleophilic.

  • Incubate at 40°C for 1 hour.

  • Quench: Add 20 µL of 2.0 M HCl to stop the reaction and stabilize the diastereomers. Dilute with 810 µL of Methanol.

• Chromatographic Conditions:

  • Column: Agilent Zorbax Eclipse Plus C18 (150 x 4.6 mm, 5 µm).

  • Mobile Phase A: Water with 0.1% Trifluoroacetic acid (TFA).

  • Mobile Phase B: Acetonitrile with 0.1% TFA.

  • Gradient: 10% B to 60% B over 45 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 340 nm.

• System Suitability Criteria (Self-Validation):

  • Inject a derivatized racemic mixture.

  • Pass Criteria: Baseline resolution ( Rs​≥2.5 ) between the L-FDAA-(R)-3-aminooctanoic acid and L-FDAA-(S)-3-aminooctanoic acid diastereomers. Signal-to-Noise (S/N) ratio for the minor enantiomer at the 0.1% specification limit must be ≥ 10.

References

• MacMillan, J. B., Ernst-Russell, M. A., de Ropp, J. S., & Molinski, T. F. (2002). Lobocyclamides A−C, Lipopeptides from a Cryptic Cyanobacterial Mat Containing Lyngbya confervoides. The Journal of Organic Chemistry, 67(23), 8210-8215.[Link]

• Zhang, T., Holder, E., Franco, P., & Eksteen, E. (2014). Direct stereo-selective separations of amino acids and small peptides on cinchona derived zwitterionic chiral columns by HPLC. Chiral Technologies Europe. [Link]

• Long, W. J. (2019). Chiral Analysis of Hydrophobic Amino Acids with Agilent InfinityLab Poroshell 120 Chiral-T Columns. Agilent Technologies, Inc. Application Note. [Link]

Safety & Regulatory Compliance

A Researcher's Guide to Personal Protective Equipment for Handling (R)-3-Aminooctanoic Acid

As a Senior Application Scientist, my primary objective is to empower your research by ensuring that innovative science is conducted under the highest safety standards. This guide moves beyond a simple checklist, offering a comprehensive operational plan for handling (R)-3-Aminooctanoic acid. We will delve into the rationale behind each procedural step, ensuring that your safety protocols are as robust and well-understood as your experimental designs.

(R)-3-Aminooctanoic acid is a beta-amino acid derivative of octanoic acid.[1][2] While comprehensive, specific toxicity data for this particular isomer is not extensively documented in publicly available safety data sheets, its structure as a solid, powdered amino acid informs a conservative and rigorous approach to safety. The protocols outlined here are built upon established best practices for handling similar chemical compounds, ensuring a self-validating system of safety that protects you, your colleagues, and your research.[3][4]

Hazard Assessment and Risk Mitigation

Given the physical state and chemical class of (R)-3-Aminooctanoic acid, we must anticipate three primary routes of exposure: inhalation, skin contact, and eye contact. Safety data for analogous compounds, such as 8-Aminooctanoic acid, indicate potential for skin, eye, and respiratory irritation.[5][6][7] Therefore, our protective strategy is designed to create a comprehensive barrier against these potential hazards.

Primary Hazards:

• Respiratory Tract Irritation: Inhalation of fine dust particles can irritate the respiratory system.[7][8]

• Skin Irritation: Direct contact with the solid or solutions may cause skin irritation.[5][6]

• Serious Eye Irritation: The introduction of particles into the eyes can cause significant irritation or damage.[5][6]

Core Personal Protective Equipment (PPE) Protocol

The selection of PPE is not merely a requirement but a critical experimental parameter that ensures the integrity of your results and your personal safety. The following table summarizes the essential PPE for handling (R)-3-Aminooctanoic acid.

Protection Type	Specification	Rationale and Best Practices
Eye/Face Protection	Chemical safety goggles conforming to EN166 (EU) or ANSI Z87.1 (US) standards.[3][8][9]	Safety glasses with side shields are the absolute minimum.[9][10] However, goggles provide a full seal around the eyes, offering superior protection from airborne dust and accidental splashes.[10][11] A face shield should be worn over goggles when handling larger quantities or when there is a significant splash hazard.[9]
Hand Protection	Disposable nitrile gloves.[9][12]	Nitrile gloves provide excellent protection against incidental contact with a wide range of laboratory chemicals.[11] Always inspect gloves for tears or punctures before use. For prolonged contact or when preparing solutions, consider double-gloving. Contaminated gloves must be removed using the proper technique to avoid skin contact and disposed of as chemical waste immediately after use.[3][9]
Body Protection	A long-sleeved laboratory coat.[8][10]	Your lab coat is the primary barrier protecting your skin and personal clothing from contamination. It should be fully buttoned. For tasks with a higher risk of spills, a chemically resistant apron over the lab coat is recommended. Lab coats should never be worn outside of the laboratory area.[10]
Respiratory Protection	NIOSH (US) or EN 149 (EU) approved respirator (e.g., N95 or P1 filter).[8][13]	Respiratory protection is mandatory when handling the solid powder outside of a certified chemical fume hood or when dust generation is likely (e.g., weighing, transferring). This prevents the inhalation of fine particles that can cause respiratory irritation.[7][13]

Safe Handling Operational Workflow

A systematic workflow minimizes risk at every stage of handling. The following diagram and procedural steps provide a clear, repeatable process for working with (R)-3-Aminooctanoic acid.

Caption: Workflow for the safe handling of (R)-3-Aminooctanoic acid.

Step-by-Step Protocol:

• Pre-Handling Preparation:

  • Engineering Controls: Before handling, ensure a certified chemical fume hood is operational. Confirm that an eyewash station and safety shower are accessible and unobstructed.[8][14]

  • PPE Donning: Put on your lab coat and chemical safety goggles. If weighing the powder outside a fume hood or if dust is anticipated, an N95 respirator is required. Don nitrile gloves as the final step.[9][15]

• Handling the Compound:

  • Always handle the solid form of (R)-3-Aminooctanoic acid inside a chemical fume hood to contain any dust.[8]

  • When weighing, use a spatula and handle containers carefully to minimize aerosolization.

  • If creating a solution, add the solid to the solvent slowly.

  • Keep all containers of the chemical sealed when not in immediate use.

• Decontamination and Waste Disposal:

  • Wipe down the work surface and any equipment used with an appropriate solvent (e.g., 70% ethanol) and dispose of the cleaning materials as solid chemical waste.

  • Solid Waste: All contaminated disposables, including gloves, weigh boats, and paper towels, must be placed in a clearly labeled, sealed container for solid chemical waste.[13]

  • Liquid Waste: Unused solutions should be collected in a designated, properly labeled hazardous waste container. Do not pour amino acid solutions down the drain.[15][16]

• Post-Handling and PPE Doffing:

  • After securing all waste, remove your PPE in the correct order to prevent self-contamination:

    • Remove gloves.

    • Remove lab coat.

    • Remove eye protection.

    • Remove respirator (if used).

  • Immediately wash your hands thoroughly with soap and water.[3][15]

Emergency Response Plan

Preparedness is paramount for mitigating the impact of an accidental exposure or spill.

• Skin Contact: Immediately remove any contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation develops.[5][6]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.[5] Seek immediate medical attention.[17]

• Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial respiration. Seek immediate medical attention.[5][6]

• Minor Spill (Solid): For a small spill, carefully sweep up the solid material, avoiding dust creation. Place it in a sealed container for disposal. Clean the spill area thoroughly.

• Major Spill: Evacuate the immediate area and alert your laboratory supervisor or safety officer. Prevent entry and await assistance from trained emergency personnel.

By integrating these detailed protocols into your daily laboratory practice, you build a foundation of safety that allows your scientific pursuits to advance with confidence and integrity.

References

• PubChem. (2026). 3-Aminooctanoic acid. National Center for Biotechnology Information. [Link]

• SD Fine-Chem. (n.d.). AMINO ACID KIT OF 24 ITEMS Safety Data Sheet. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Amino acid. [Link]

• Acros PharmaTech Limited. (2018). SAFETY DATA SHEET: (R)-3-Aminobutanoic acid. [Link]

• University of Toledo. (n.d.). Standard Personal Protective Equipment. Environmental Health Safety and Laboratory Operations. [Link]

• University of California, Santa Barbara. (n.d.). Personal Protective Equipment Requirements for Laboratories. Environmental Health and Safety. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Amino acid. [Link]

• EMBL-EBI. (n.d.). 3-aminooctanoic acid (CHEBI:73739). [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 3-Aminophthalic acid. [Link]

• Agilent. (n.d.). Amino Acid Standard - SAFETY DATA SHEET. [Link]

• Utah State University. (n.d.). RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

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